ACET
ACET
Potent and selective GluR5-containing kainate receptor antagonist (IC50 = 7 nM) that displays selectivity over GluR6-containing kainate, NMDA, AMPA and group I mGlu receptors. Reversibly blocks induction of NMDA receptor-independent long term potentiation (LTP) in vitro at nanomolar concentrations.
Brand Name:
Vulcanchem
CAS No.:
936095-50-0
VCID:
VC0004558
InChI:
InChI=1S/C20H21N3O6S/c1-11-8-22(10-14(21)18(25)26)20(29)23(17(11)24)9-13-7-15(30-16(13)19(27)28)12-5-3-2-4-6-12/h2-7,11,14H,8-10,21H2,1H3,(H,25,26)(H,27,28)
SMILES:
CC1CN(C(=O)N(C1=O)CC2=C(SC(=C2)C3=CC=CC=C3)C(=O)O)CC(C(=O)O)N
Molecular Formula:
C20H21N3O6S
Molecular Weight:
431.463
ACET
CAS No.: 936095-50-0
Inhibitors
VCID: VC0004558
Molecular Formula: C20H21N3O6S
Molecular Weight: 431.463
| CAS No. | 936095-50-0 |
|---|---|
| Product Name | ACET |
| Molecular Formula | C20H21N3O6S |
| Molecular Weight | 431.463 |
| IUPAC Name | 3-[[3-(2-amino-2-carboxyethyl)-5-methyl-2,6-dioxo-1,3-diazinan-1-yl]methyl]-5-phenylthiophene-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H21N3O6S/c1-11-8-22(10-14(21)18(25)26)20(29)23(17(11)24)9-13-7-15(30-16(13)19(27)28)12-5-3-2-4-6-12/h2-7,11,14H,8-10,21H2,1H3,(H,25,26)(H,27,28) |
| Standard InChIKey | OAAMYRWMIRGBQF-UHFFFAOYSA-N |
| SMILES | CC1CN(C(=O)N(C1=O)CC2=C(SC(=C2)C3=CC=CC=C3)C(=O)O)CC(C(=O)O)N |
| Description | Potent and selective GluR5-containing kainate receptor antagonist (IC50 = 7 nM) that displays selectivity over GluR6-containing kainate, NMDA, AMPA and group I mGlu receptors. Reversibly blocks induction of NMDA receptor-independent long term potentiation (LTP) in vitro at nanomolar concentrations. |
| Synonyms | (S)-1-(2-Amino-2-carboxyethyl)-3-(2-carboxy-5-phenylthiophene-3-yl-methyl)-5-methylpyrimidine-2,4-dione |
| PubChem Compound | 118797384 |
| Last Modified | Nov 11 2021 |
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